![molecular formula C14H12Cl2F3N3O2 B2383187 2-(2,4-dichlorophenoxy)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acetamide CAS No. 1448077-79-9](/img/structure/B2383187.png)
2-(2,4-dichlorophenoxy)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acetamide
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Overview
Description
The compound “2-(2,4-dichlorophenoxy)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acetamide” is a derivative of 2-(2,4-dichlorophenoxy)acetic acid . These derivatives are promising anti-inflammatory agents capable of selectively inhibiting the COX-2 enzyme .
Synthesis Analysis
The synthesis of this compound involves the addition of aromatic amines to 2-(2,4-dichlorophenoxy)-N-(2,2,2-trichloro-1-isothiocyanatoethyl)acetamide . The target products were obtained in 58–72% yield .Scientific Research Applications
Coordination Complexes and Antioxidant Activity
- Coordination Complexes with Pyrazole-Acetamide Derivatives : Research involving pyrazole-acetamide derivatives, closely related to the compound , has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant in vitro antioxidant activities, as assessed by DPPH, ABTS, and FRAP methods (Chkirate et al., 2019).
Synthesis and Structural Characterization
Novel Pyrazole Derivative Synthesis : A study describes the synthesis and characterization of ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate, a pyrazole derivative related to the compound of interest. The study emphasizes its synthesis, crystal structure, and antioxidant properties (Naveen et al., 2021).
Crystal Structure Analysis : Another study focused on the synthesis and crystal structure of Ethyl 5-acetamido-4-(4-chlorophenyl)-2-methyl-6-oxo-5,6-dihydro-4 H-pyran-3-carboxylate, showcasing the importance of structural analysis in understanding the properties of such compounds (Xiao-lon, 2015).
Nonlinear Optical Properties
- Study of Nonlinear Optical Properties : Research on 2-(4-chlorophenyl)-N-(2-iodophenyl)acetamide and 2-(4-chlorophenyl)-N-(pyrazin-2-yl)acetamide, closely related to the requested compound, investigated their nonlinear optical properties. These properties are crucial for applications in photonic devices like optical switches and modulators (Castro et al., 2017).
Biological Evaluation and Synthesis
Biological Evaluation of Pyrazole Derivatives : A comprehensive study synthesized functionalized pyrazoles and evaluated their biological activities. The study found that certain compounds exhibit anticancer, antiangiogenic, and antioxidant properties (Kumar et al., 2018).
Anticancer Drug Synthesis and Analysis : The synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and its confirmation as an anticancer drug through in silico modeling studies highlights the significance of structural analysis in drug development (Sharma et al., 2018).
Mechanism of Action
Properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12Cl2F3N3O2/c15-9-1-2-11(10(16)7-9)24-8-13(23)20-4-6-22-5-3-12(21-22)14(17,18)19/h1-3,5,7H,4,6,8H2,(H,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTEIGBHEXVBSGN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)OCC(=O)NCCN2C=CC(=N2)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12Cl2F3N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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